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Compound of Interest

Compound Name: 1,5-Dinitronaphthalene

Cat. No.: B040199

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 1,5-Dinitronaphthalene in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe and compliant laboratory
practices.

Hazard Summary

1,5-Dinitronaphthalene is a hazardous chemical that requires careful handling. It is a
yellowish, fluffy solid and is classified as a strong oxidizing agent and potentially explosive.[1]
Exposure can lead to significant health effects, including skin, eye, and respiratory irritation, as
well as potential long-term systemic damage.[1][2]
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Hazard Type Description Citations

Potentially explosive; strong
oxidizing agent. It is likely
) combustible but has no
Physical Hazards ] ) [1]
available flash point data.
Mixtures with sulfur or sulfuric

acid may explode if heated.

Causes skin irritation and may
lead to an allergic skin
reaction.[2][3] It can cause
serious eye damage or
irritation.[3][4][5] Inhalation
may cause respiratory

Health Hazards irritation.[2][4] It is suspected
of causing genetic defects.[2]
[31[4][5] Symptoms of
exposure may include
headache, dizziness, cyanosis,
nausea, anemia, and damage
to the central nervous system,
liver, and kidneys.[1][2]

Harmful to aquatic life with
) long-lasting effects.[3][4]
Environmental Hazards ] ]
Release into the environment

should be avoided.[3][4][6]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table outlines the minimum
required equipment when handling 1,5-Dinitronaphthalene.
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Required
Body Part .
Equipment

Specifications & o
. Citations
Best Practices

NIOSH-approved

Respiratory Respirator

When weighing or
handling the neat
chemical, use a half-
face respirator with an
organic vapor/acid
gas cartridge and a
dust/mist filter.[1] A
full-face respirator
should be used if it is
the sole means of
protection.[6] Ensure
proper fit and use in
areas with inadequate
ventilation.[4][6]

Chemical Safety
Eyes/Face Goggles & Face

Shield

Goggles must
conform to OSHA 29
CFR 1910.133 or
European Standard
EN166.[5][7] A face
shield is also

recommended.

Chemical
Hands
Impermeable Gloves

Handle with gloves
and dispose of them
properly after use in
accordance with good

laboratory practices.

[316]1[7]

Body Protective Clothing /
Lab Coat

Wear appropriate
protective clothing,
such as impervious or
chemically resistant
apparel, to prevent

any skin exposure.[6]
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[7] Contaminated
clothing must be
removed immediately
and washed before

reuse.[7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety.

Preparation and Engineering Controls

o Ventilation: Always handle 1,5-Dinitronaphthalene in a well-ventilated area, preferably
inside a certified laboratory fume hood.[6][7]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are easily
accessible and in close proximity to the workstation.[5][8]

« Ignition Sources: Remove all potential sources of ignition from the handling area.[1][3]

» Pre-Handling Briefing: All personnel involved must read and understand the Safety Data
Sheet (SDS) before beginning work.[3][4][5]

Safe Handling

e Avoid Dust Formation: Minimize the generation and accumulation of dust during handling.[3]

[6]7]

e Hygiene: Wash hands thoroughly after handling the substance.[4][7] Do not eat, drink, or
smoke in the work area.[4][9]

o Personal Protective Equipment: Don all required PPE as specified in the table above before
entering the handling area.[3][5]

Storage

o Conditions: Store in a cool, dry, and well-ventilated place.[4][7] Some sources recommend
refrigeration.[1]
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Security: The storage area should be locked to restrict access.[3][4][5]
Container: Keep the container tightly closed to prevent contamination and spillage.[4][7]

Incompatibilities: Store separately from strong oxidizing agents, strong bases, sulfur, and
sulfuric acid.[1][8]

Emergency Procedures

Immediate and correct response to an emergency is crucial.

Spill Response Protocol

In the event of a spill, follow this step-by-step procedure. The workflow is visualized in the

diagram below.

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[1][3]

Isolate Area: Isolate the spill area for at least 25 meters (75 feet) for solids.[1] Evacuate non-
essential personnel.

Don PPE: Wear all required personal protective equipment, including respiratory protection,
before entering the spill area.[3][7]

Contain Spill: Dampen the spilled solid material with acetone to prevent it from becoming
airborne.[1]

Collect Material: Carefully transfer the dampened material into a suitable, labeled container
for hazardous waste. Use absorbent paper dampened with acetone to clean up any
remaining residue.[1]

Decontaminate: Wash all contaminated surfaces first with acetone, followed by a thorough
wash with soap and water.[1]

Package Waste: Seal all contaminated items (absorbent paper, gloves, clothing) in a vapor-
tight plastic bag for disposal.[1]
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+ Await Clearance: Do not re-enter the contaminated area until a Safety Officer has verified it

is clean.[1]

Remove Ignition Sources

Isolate Spill Area
(25m minimum for solids)

Don Full PPE
(Respirator, Goggles, Gloves, etc.)

Contain Spill:
Dampen Solid with Acetone

Collect Material into
Hazardous Waste Container

Decontaminate Surfaces
(Acetone then Soap & Water)

Package Contaminated Waste
(e.g., gloves, absorbent paper)

Area Verified Safe by Safety Officer
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Caption: Workflow for responding to a 1,5-Dinitronaphthalene spill.

First Aid Measures

Exposure Route

First Aid Procedure

Citations

Eye Contact

Immediately flush eyes with
plenty of water for 20-30
minutes, removing contact
lenses if present.[1][4][5] Seek
immediate medical attention,

even if no symptoms develop.

[1]

Skin Contact

Immediately remove all
contaminated clothing and
flood the affected skin with
water.[1] Wash the area
thoroughly with soap and
water.[1][6] If irritation occurs,

seek medical attention.[7]

Inhalation

Move the person to fresh air
immediately.[1][7] If symptoms
like coughing or wheezing
develop, seek medical
attention.[1] If the person is not
breathing, provide artificial

respiration.[6][7]

Ingestion

Do NOT induce vomiting.[7]
Rinse the mouth with water.[6]
Never give anything by mouth
to an unconscious person.[6]
[7] Seek immediate medical
attention.[1][7]
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Disposal Plan

Proper disposal is a critical final step to ensure safety and environmental compliance.

Waste Classification: 1,5-Dinitronaphthalene and its container must be disposed of as
hazardous waste.[7] Chemical waste generators must consult local, regional, and national
regulations for complete and accurate classification.[9]

Chemical Waste: Collect waste 1,5-Dinitronaphthalene in a suitable, closed, and clearly
labeled container for disposal.[3]

Contaminated Materials: All materials used for spill cleanup (absorbent paper, gloves, etc.)
and contaminated clothing must be sealed in vapor-tight plastic bags and disposed of as
hazardous waste.[1]

Disposal Vendor: Arrange for disposal through a licensed and approved waste disposal
company.[5][9] Do not discharge into drains or the environment.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b040199#personal-protective-equipment-for-handling-
1-5-dinitronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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